Cadmium--titanium (1/1)

• CAS No.: 60861-89-4
• Molecular Formula: CdTi
• Molecular Weight: 160.28 g/mol
• IUPAC Name: cadmium;titanium
• InChI: InChI=1S/Cd.Ti
• InChI Key: VIROINNDOPNTDI-UHFFFAOYSA-N
• Canonical SMILES: [Ti].[Cd]

Description

Cadmium-Titanium (1/1) is an intermetallic compound with the chemical formula CdTi and CAS number 60861-89-4 . It is primarily utilized in industrial electroplating processes to enhance the corrosion resistance and durability of metal components. The compound is synthesized via electrodeposition, as outlined in SAE International’s AMS2419E specification, which details engineering requirements for depositing cadmium-titanium coatings on metal parts . Key properties include:

• Corrosion Resistance: Superior to conventional cadmium coatings due to titanium’s ability to form stable oxide layers.
• Adhesion and Hardness: Improved mechanical performance under stress and high-temperature conditions.
• Applications: Widely used in aerospace, defense, and marine industries, where stringent performance standards are required .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of cadmium–titanium (1/1) involves several steps. One common method is the electrochemical deposition process, where cadmium and titanium ions are co-deposited onto a substrate from an electrolyte solution containing their respective salts . This process requires precise control of the deposition parameters, such as current density, temperature, and electrolyte composition, to achieve a uniform and adherent coating.

Industrial Production Methods: In industrial settings, cadmium–titanium (1/1) can be produced through a high-temperature reduction process. This involves the reduction of cadmium and titanium oxides with a reducing agent, such as hydrogen or carbon, at elevated temperatures. The resulting metal powders are then mixed and sintered to form the desired compound .

Chemical Reactions Analysis

Redox Reactions

CdTiO₃ participates in redox processes under specific conditions:

• Oxidation : At high temperatures (>600°C), CdTiO₃ reacts with oxygen to form cadmium oxide (CdO) and titanium dioxide (TiO₂):

  $$2\text{CdTiO}_3(s)+\text{O}_2(g)\rightarrow 2\text{CdO}(s)+2\text{TiO}_2(s)+\text{O}_2(g)\quad[4]$$

• Reduction : In hydrogen atmospheres, CdTiO₃ reduces to metallic cadmium and titanium suboxides:

  $$\text{CdTiO}_3(s)+\text{H}_2(g)\rightarrow \text{Cd}(s)+\text{TiO}_{2-x}(s)+\text{H}_2\text{O}(g)\quad[4]$$

Acid-Base Reactions

CdTiO₃ reacts with strong acids and bases:

• Hydrochloric Acid : Dissolves CdTiO₃, releasing Cd²⁺ and Ti⁴⁺ ions:

  $$\text{CdTiO}_3(s)+6\text{HCl}(aq)\rightarrow \text{CdCl}_2(aq)+\text{TiCl}_4(aq)+3\text{H}_2\text{O}(l)\quad[4]$$

• Sodium Hydroxide : Forms insoluble hydroxide complexes:

  $$\text{CdTiO}_3(s)+4\text{NaOH}(aq)\rightarrow \text{Cd OH }_2(s)+\text{Na}_4\text{TiO}_3(aq)\quad[4]$$

Photocatalytic Activity

CdTiO₃ acts as a photocatalyst under UV light due to its bandgap (~3.2 eV). Key reactions include:

• Organic Pollutant Degradation :

  $$\text{CdTiO}_3+h\nu \rightarrow \text{e}^-+\text{h}^+\quad \text{ charge carrier generation }$$ $$\text{h}^++\text{H}_2\text{O}\rightarrow \cdot \text{OH}\quad \text{ hydroxyl radical formation }$$ $$\cdot \text{OH}+\text{Pollutant}\rightarrow \text{CO}_2+\text{H}_2\text{O}\quad[4]$$

Structural Stability

Table 2: Thermal Stability Under Various Conditions

Temperature (°C)	Environment	Stability Outcome
<500	Air	Retains perovskite structure
500–800	Inert Gas	Partial decomposition to CdO/TiO₂
>800	Oxygen	Full decomposition

CdTiO₃’s stability is critical for high-temperature applications like sensors.

Interaction with Halogens

Cadmium titanium trioxide reacts with chlorine gas at elevated temperatures:

$$\text{CdTiO}_3(s)+3\text{Cl}_2(g)\rightarrow \text{CdCl}_2(s)+\text{TiCl}_4(g)+\frac{3}{2}\text{O}_2(g)\quad[6]$$

This reaction is utilized in halogenation processes for material recovery .

Challenges and Research Gaps

While CdTiO₃’s synthesis and basic reactivity are well-documented, detailed mechanistic studies on its surface reactions and catalytic cycles remain limited. Further research is needed to optimize its photocatalytic efficiency and environmental applications .

Scientific Research Applications

Cadmium–titanium (1/1) has a wide range of scientific research applications. In chemistry, it is used as a catalyst in various reactions due to its unique electronic properties. In biology, it is studied for its potential use in biomedical implants and drug delivery systems, thanks to its biocompatibility and corrosion resistance .

In the field of environmental science, cadmium–titanium (1/1) is used in the development of advanced materials for the removal of heavy metals from wastewater. The compound’s ability to adsorb and remove cadmium ions from contaminated water makes it a valuable tool for environmental remediation .

Mechanism of Action

The mechanism by which cadmium–titanium (1/1) exerts its effects involves several molecular targets and pathways. Cadmium ions can interact with cellular components, such as proteins and DNA, leading to oxidative stress and cellular damage. Titanium ions, on the other hand, can enhance the compound’s stability and biocompatibility by forming a protective oxide layer on its surface .

The combined effects of cadmium and titanium ions result in a compound with unique properties that can be tailored for specific applications. For example, in biomedical applications, the compound’s ability to resist corrosion and promote cell adhesion makes it an ideal material for implants and prosthetics .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following sections compare Cadmium-Titanium (1/1) with other coatings and cadmium-based alloys in terms of properties, applications, and industrial relevance.

Cadmium-Titanium vs. Pure Cadmium Coatings

Property	Cadmium-Titanium (1/1)	Pure Cadmium
Corrosion Resistance	Enhanced due to Ti passivation	Moderate, degrades in saline environments
Toxicity	Contains Cd (toxic) but may reduce Cd usage via thinner coatings	High toxicity (regulated under RoHS)
Thermal Stability	Stable up to 250°C	Prone to oxidation above 150°C
Applications	High-performance aerospace components	Legacy electronics, fasteners

Key Insight : Cadmium-Titanium offers longer service life in corrosive environments compared to pure cadmium, justifying its use in critical applications despite cadmium’s toxicity .

Cadmium-Titanium vs. Zinc-Nickel Alloy Coatings

Property	Cadmium-Titanium (1/1)	Zinc-Nickel (Zn-Ni)
Corrosion Resistance	Superior salt-spray performance	Excellent, but less than Cd-Ti
Hardness	250–300 HV	200–250 HV
Environmental Impact	Contains Cd (restricted)	RoHS-compliant
Applications	Defense, aerospace	Automotive, consumer electronics

Key Insight : Zinc-Nickel is preferred for automotive applications due to its compliance with environmental regulations, while Cadmium-Titanium remains critical in sectors prioritizing extreme durability .

Cadmium-Titanium vs. Other Cadmium Alloys

• Cadmium-Lithium (1/1) : Explored for battery electrodes but mechanically unstable under stress .
• Cadmium-Magnesium (1/1) : Lightweight but oxidizes rapidly in humid conditions .

Key Insight : Cadmium-Titanium uniquely balances corrosion resistance and mechanical robustness, unlike other cadmium alloys optimized for niche roles .

Titanium-Based Coatings

Titanium’s intrinsic properties, such as passivation and biocompatibility, make it valuable in coatings. However, pure titanium coatings are rare due to high processing costs. Cadmium-Titanium leverages titanium’s corrosion inhibition while maintaining cadmium’s ease of electrodeposition .